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Compound of Interest

Compound Name: Biotin-PEG7-Maleimide

Cat. No.: B12369226

CAS Number: 1898221-65-2

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the use of Biotin-PEG7-Maleimide. This
heterobifunctional crosslinker is a valuable tool in bioconjugation, enabling the specific
attachment of biotin to proteins, peptides, and other molecules containing free sulfhydryl
groups.

Core Concepts and Applications

Biotin-PEG7-Maleimide is a molecule composed of three key functional components: a biotin
moiety, a polyethylene glycol (PEG) spacer with seven ethylene glycol units, and a maleimide
group.[1][2] This unique structure provides several advantages in bioconjugation and related
applications.

The biotin group exhibits an exceptionally high and specific affinity for avidin and streptavidin
proteins. This strong interaction is widely exploited for the detection, purification, and
immobilization of biotinylated molecules.

The polyethylene glycol (PEG) spacer is a hydrophilic chain that enhances the water solubility
of the reagent and the resulting conjugate.[2] This property is particularly beneficial for
preventing the aggregation of labeled proteins in solution.[2] The PEG spacer also provides a
flexible arm that minimizes steric hindrance, allowing for efficient binding of the biotin moiety to
avidin or streptavidin.
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The maleimide group is a thiol-reactive functional group that specifically and efficiently reacts
with free sulfhydryl (-SH) groups, typically found in cysteine residues of proteins.[3][4][5] This
reaction, a Michael addition, forms a stable thioether bond, covalently linking the biotin-PEG7
moiety to the target molecule.[3][4][5] The optimal pH range for this reaction is between 6.5 and
7.5.[3][41[5]

Key Applications:

o Protein and Peptide Labeling: Biotin-PEG7-Maleimide is extensively used to biotinylate
proteins and peptides at specific cysteine residues for subsequent detection with
streptavidin-conjugated reporters (e.g., enzymes, fluorophores) in techniques like Western
blotting, ELISA, and flow cytometry.

» Antibody-Drug Conjugates (ADCs): This linker is employed in the development of ADCs,
where a cytotoxic drug can be attached to a monoclonal antibody via the maleimide group,
enabling targeted drug delivery to cancer cells.[6][7][8][9]

o PEGylation: The PEG spacer can improve the pharmacokinetic properties of therapeutic
proteins and peptides by increasing their solubility, stability, and in vivo half-life.[9]

o Immobilization and Purification: Biotinylated molecules can be readily immobilized on
streptavidin-coated surfaces for various analytical and preparative applications, including
affinity chromatography and surface plasmon resonance (SPR).

Technical Data

The following tables summarize the key quantitative data for Biotin-PEG7-Maleimide.

Table 1: Chemical and Physical Properties
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Property Value Reference(s)
CAS Number 1898221-65-2 [3]
Molecular Formula Cs33H55N5012S [3]
Molecular Weight 745.89 g/mol [4]
Appearance Solid [6]
Color Colorless to off-white [6]
Purity >95% [2]
Table 2: Solubility and Storage
Property Recommendation Reference(s)
Solubility Soluble in water, DMSO, DMF [1]

Storage Conditions

Store at -20°C, keep in a dry

and dark place.

[1]

Stock Solution Storage

-80°C for 6 months; -20°C for 1

month.

[6]

Experimental Protocols

This section provides a detailed methodology for a common application of Biotin-PEG7-

Maleimide: the biotinylation of an antibody.

Antibody Biotinylation Protocol

This protocol is a general guideline and may require optimization for specific antibodies and

applications.

Materials:

» Purified antibody (IgG) in a thiol-free buffer (e.g., PBS, pH 7.2-7.4)
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Biotin-PEG7-Maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP)

Desalting column (e.g., Sephadex G-25)

Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

e Antibody Preparation:

o Dissolve the antibody in the reaction buffer at a concentration of 1-10 mg/mL.[10]

o If the antibody's cysteine residues are involved in disulfide bonds and need to be labeled,
a reduction step is necessary. Add a 10-fold molar excess of TCEP to the antibody
solution and incubate for 30 minutes at room temperature.[11] Note: Dithiothreitol (DTT)
can also be used, but it must be removed before adding the maleimide reagent.

o Preparation of Biotin-PEG7-Maleimide Stock Solution:

o Prepare a 10 mM stock solution of Biotin-PEG7-Maleimide in anhydrous DMSO or DMF.
[11] For example, dissolve 7.46 mg of the reagent in 1 mL of DMSO.

 Biotinylation Reaction:

o Add a 10- to 20-fold molar excess of the Biotin-PEG7-Maleimide stock solution to the
antibody solution.[12]

o Gently mix and incubate the reaction mixture for 2 hours at room temperature or overnight
at 4°C.[12]

« Purification of the Biotinylated Antibody:

o Remove the excess, unreacted Biotin-PEG7-Maleimide using a desalting column (e.qg.,
Sephadex G-25) equilibrated with the desired storage buffer (e.g., PBS).[10]
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o Collect the fractions containing the biotinylated antibody. The protein-containing fractions
can be identified by measuring the absorbance at 280 nm.

o Storage:

o Store the purified biotinylated antibody at 4°C for short-term storage or at -20°C or -80°C
for long-term storage. The addition of a carrier protein like BSA (0.1%) and a preservative
like sodium azide (0.02%) can improve stability.

Visualizations
Thiol-Maleimide Reaction Mechanism

The following diagram illustrates the chemical reaction between the maleimide group of Biotin-
PEG7-Maleimide and a thiol group from a cysteine residue.

Caption: Covalent bond formation between a thiol and a maleimide.

Experimental Workflow for Antibody Biotinylation

This diagram outlines the key steps in the experimental protocol for labeling an antibody with
Biotin-PEG7-Maleimide.
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Caption: Workflow for antibody biotinylation using Biotin-PEG7-Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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